Cas no 86770-68-5 (Azido-PEG5-alcohol)

Azido-peg5-alcohol is a non cleavable ADC linker containing five units of PEG, which can be used to synthesize antibody conjugated active molecules (ADCs) Azido-peg5-alcohol is also a protac linker, belonging to the peg class, which can be used to synthesize protac molecules

Azido-PEG5-alcohol structure

Product Name:Azido-PEG5-alcohol

CAS No:86770-68-5

Molecular Formula:C₁₀H₂₁N₃O₅

Molecular Weight:263.29084277153

MDL:MFCD20134131

CID:866719

PubChem ID:160871202

Azido-PEG5-alcohol Properties

Names and Identifiers

- 1-Azidohexaethylene Glycol
- N3-PEG5-OH
- 14-Azido-3,6,9,12-tetraoxatetradecanol
- 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol
- 2-[2-[2-[2-(2-azidoethoxy)ethoxy]ethoxy]ethoxy]ethanol
- Azido-PEG5-alcohol
- PEG5-Azide
- N3-EEEEE
- BIPG1118
- 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol (ACI)
- Azido-PEG5-Hydroxy
- HY-130211
- azido-PEG5-OH
- 1-AzidohexaethyleneGlycol
- 3,6,9,12-Tetraoxatetradecan-1-ol, 14-azido-
- 2-Azidoethanol; 1-Azido-2-hydroxyethane; 2-Azido-1-ethanol; 2-Hydroxyethyl Azide
- 86770-68-5
- BP-22015
- 14-Azido-3,6,9,12-tetraoxatetradecan-1-ol, 20 wt% in toluene
- 14-Azido-3,6,9,12-tetraoxa-1-tetradecanol
- CS-0105765
- EN300-7406235
- MFCD20134131
- AKOS028108710
- LCZC612
- SCHEMBL18576097
- DTXSID30743978
- C70099
- +Expand
- MDL： MFCD20134131
- InChIKey： JTGGTGKXQQGEHB-UHFFFAOYSA-N
- Inchi： 1S/C10H21N3O5/c11-13-12-1-3-15-5-7-17-9-10-18-8-6-16-4-2-14/h14H,1-10H2
- SMILES： [N-]=[N+]=NCCOCCOCCOCCOCCO

Computed Properties

Exact Mass: 263.14800
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Rotatable Bond Count: 14
Monoisotopic Mass: 263.14812078g/mol
Heavy Atom Count: 18
Complexity: 212
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: -0.1
Topological Polar Surface Area: 71.5

Experimental Properties

LogP: -0.19184
PSA: 106.90000
Refractive Index: 1.4650-1.4690
Melting Point: No data available
Flash Point: 100℃
Color/Form: Solid powder
Density: No data available

Azido-PEG5-alcohol Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P003EC0-250mg	14-Azido-3,6,9,12-tetraoxatetradecanol	86770-68-5	95%	250mg	$55.00	2024-04-21
A2B Chem LLC	AB57744-250mg	14-Azido-3,6,9,12-tetraoxatetradecanol	86770-68-5	95%	250mg	$19.00	2024-04-19
abcr	AB402612-100 mg	14-Azido-3,6,9,12-tetraoxatetradecan-1-ol, 20 wt% in toluene; .	86770-68-5		100 mg	€142.00	2023-07-19
AK Scientific	AMTGC401-500mg	14-Azido-3,6,9,12-tetraoxatetradecan-1-ol	86770-68-5	95%	500mg	$75	2024-07-19
Apollo Scientific	BIPG1118-250mg	Azido-PEG5-alcohol	86770-68-5		250mg	£180.00	2024-07-24
Bestfluorodrug	YFL00241-1.0g	14-azido-3,6,9,12-tetraoxatetradecan-1-ol	86770-68-5	97%	1.0g	￥1500	2023-01-04
Chemenu	CM339090-100mg	Azido-PEG5-alcohol	86770-68-5	95%+	100mg	$***	2023-03-29
ChemScence	CS-0105765-100mg	Azido-PEG5-alcohol	86770-68-5		100mg	$42.0	2022-04-26
Enamine	EN300-7406235-0.05g	14-azido-3,6,9,12-tetraoxatetradecan-1-ol	86770-68-5		0.05g	$136.0
eNovation Chemicals LLC	Y1054395-250mg	14-Azido-3,6,9,12-tetraoxatetradecanol	86770-68-5	95%	250mg	$185	2022-04-15

Azido-PEG5-alcohol Synthesis

Synthetic Circuit 1

1680182-62-0

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Dimethylformamide ; overnight, rt
1.2 Catalysts: Amberlyst 15 Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

One-Pot Synthesis of Monofunctionalized Oligoethylene Glycols through Ring-Opening and Heterogeneous Hydrolysis of Macrocyclic Sulfates

Yang, Lan; et al, ACS Omega, 2023, 8(8), 7684-7689

Synthetic Circuit 2

2086230-02-4

86770-68-5

Reaction Conditions

1.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
1.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Synthetic Circuit 3

2118897-42-8

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Ethanol , Water ; 24 h, reflux

Reference

Highly Ordered Self-Assembly of Native Proteins into 1D, 2D, and 3D Structures Modulated by the Tether Length of Assembly-Inducing Ligands

Yang, Guang; et al, Angewandte Chemie, 2017, 56(36), 10691-10695

Synthetic Circuit 4

4792-15-8

86770-68-5

Reaction Conditions

1.1 Reagents: Tosyl chloride , Triethylamine Solvents: Dichloromethane ; 0 °C; 12 h, rt
1.2 Reagents: Sodium azide Solvents: Acetonitrile ; rt; 12 h, 100 °C
1.3 Reagents: Water

Reference

F-18 Labeling Protocol of Peptides Based on Chemically Orthogonal Strain-Promoted Cycloaddition under Physiologically Friendly Reaction Conditions

Sachin, Kalme; et al, Bioconjugate Chemistry, 2012, 23(8), 1680-1686

Synthetic Circuit 5

4792-15-8

86770-68-5

Reaction Conditions

1.1 Reagents: Triethylamine , Thionyl chloride Catalysts: 4-(Dimethylamino)pyridine Solvents: Dichloromethane ; 1 h, 0 °C; 2 h, 0 °C
1.2 Reagents: Sodium periodate Catalysts: Ruthenium trichloride Solvents: Carbon tetrachloride , Acetonitrile , Water ; 1 h, 0 °C
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; overnight, rt
2.2 Catalysts: Amberlyst 15 Solvents: Tetrahydrofuran , Water ; 12 h, rt

Reference

One-Pot Synthesis of Monofunctionalized Oligoethylene Glycols through Ring-Opening and Heterogeneous Hydrolysis of Macrocyclic Sulfates

Yang, Lan; et al, ACS Omega, 2023, 8(8), 7684-7689

Synthetic Circuit 6

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium hydride Solvents: Tetrahydrofuran ; 30 min, 0 °C
1.2 Catalysts: Tetrabutylammonium iodide ; 3 d, 25 °C

Reference

F-18 Labeling Protocol of Peptides Based on Chemically Orthogonal Strain-Promoted Cycloaddition under Physiologically Friendly Reaction Conditions

Sachin, Kalme; et al, Bioconjugate Chemistry, 2012, 23(8), 1680-1686

Synthetic Circuit 7

2086230-00-2

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium azide Solvents: Ethanol ; 16 h, rt → reflux
2.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
2.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Synthetic Circuit 8

4792-15-8

98-59-9

86770-68-5

Reaction Conditions

1.1 Reagents: Sodium hydroxide Solvents: Tetrahydrofuran , Water ; 5 min, 0 °C; 2 h, rt
2.1 Reagents: Sodium azide Solvents: Dimethylformamide ; 12 h, 100 °C
2.2 Solvents: Water

Reference

Design, synthesis and activity study of a novel PI3K degradation by hijacking VHL E3 ubiquitin ligase

Wang, Haili; et al, Bioorganic & Medicinal Chemistry, 2022, 61,

Synthetic Circuit 9

615261-85-3

124-63-0

86770-68-5

Reaction Conditions

1.1 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
1.2 3 h, rt
1.3 Reagents: Water ; rt
2.1 Reagents: Sodium azide Solvents: Ethanol ; 16 h, rt → reflux
3.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
3.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Synthetic Circuit 10

4792-15-8

58479-61-1

86770-68-5

Reaction Conditions

1.1 Reagents: Imidazole Solvents: Dimethylformamide ; 1 h, 0 °C
1.2 12 h, rt
1.3 Reagents: Water ; rt
2.1 Reagents: 4-Methylmorpholine Solvents: Tetrahydrofuran ; 0 °C; 30 min, 0 °C
2.2 3 h, rt
2.3 Reagents: Water ; rt
3.1 Reagents: Sodium azide Solvents: Ethanol ; 16 h, rt → reflux
4.1 Reagents: Tetrabutylammonium fluoride Solvents: Tetrahydrofuran ; 0 °C; 12 h, rt
4.2 Reagents: Water ; rt

Reference

Sialyltransferase Inhibitors Suppress Breast Cancer Metastasis

Fu, Chih-Wei; et al, Journal of Medicinal Chemistry, 2021, 64(1), 527-542

Synthetic Circuit 11

4792-15-8

86770-68-5

182760-73-2

Reaction Conditions

1.1 Reagents: Triethylamine , Methanesulfonyl chloride Solvents: Dichloromethane ; 0 °C; 4 h, 0 °C; 11 h, rt
1.2 Reagents: Sodium azide Solvents: Dimethylformamide ; 16 h, 80 °C

Reference

Turn-ON fluorescent affinity labeling using a small bifunctional O-nitrobenzoxadiazole unit

Yamaguchi, Takao; et al, Chemical Science, 2014, 5(3), 1021-1029

Azido-PEG5-alcohol Raw materials

Azido-PEG5-alcohol Preparation Products

Azido-PEG5-alcohol Suppliers

J&K Scientific

Audited Supplier

(CAS:86770-68-5)

MR./MRS.:ZHAI XIAN SHENG

Phone:18210857532

Email:xiangyang.zhai@jk-sci.com

Chengdu Pukang Biotechnology Co., Ltd

Audited Supplier

(CAS:86770-68-5)

MR./MRS.:WEI JING LI

Phone:15982136729

Email:qisiyu@pu-kang.com

Shanghai Aladdin Biochemical Technology Co., Ltd

Audited Supplier

(CAS:86770-68-5)

MR./MRS.:A LA DING

Phone:

Email:anhua.mao@aladdin-e.com

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3. The role of halide ions in the anisotropic growth of gold nanoparticles: a microscopic, atomistic perspective†

Santosh Kumar Meena,Sirin Celiksoy,Philipp Schäfer,Andreas Henkel,Carsten Sönnichsen,Marialore Sulpizi Phys. Chem. Chem. Phys., 2016,18, 13246-13254
4. Joint Pharmaceutical Analysis Group

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5. Visible to infrared plasmonic absorption from silver nanostructures enabled by microreactor-assisted solution deposition

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7. Hydrogen bonded assemblies of a cyclic trimeric hydroxy gallium(III) derivative: [{Me2Ga(µ-OH)}3·3H2O]2·18-crown-6

Chem. Commun., 1999, 153-154
8. New PCBM/carbon based electron transport layer for perovskite solar cells

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9. Spectrophotometric study of a titanium(IV)-peroxide-1-(2-pyridylazo)-2-naphthol system in the presence of a non-ionic surfactant

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10. β-Phenylethylamines and the isoquinoline alkaloids

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Amadis Chemical Company Limited

(CAS:86770-68-5)Azido-PEG5-alcohol

Purity:99%

Quantity:5.0g

Price($):289.0